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Compound of Interest

Compound Name: Dimethyl ethylidenemalonate

Cat. No.: B099043 Get Quote

An In-depth Technical Guide to Dimethyl Ethylidenemalonate: Commercial Availability,

Synthesis, and Applications

For researchers, scientists, and professionals in drug development, Dimethyl
ethylidenemalonate (CAS No. 17041-60-0) is a valuable reagent in organic synthesis. This

technical guide provides comprehensive information on its commercial availability, suppliers,

physical and chemical properties, synthesis protocols, and key applications.

Commercial Availability and Suppliers
Dimethyl ethylidenemalonate is readily available from a variety of chemical suppliers. The

typical purity offered is 96-98%. Below is a summary of prominent suppliers and their offerings.

Pricing is subject to change and should be confirmed with the respective suppliers.

Table 1: Commercial Suppliers of Dimethyl Ethylidenemalonate
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Supplier Product Number Purity
Available
Quantities

Sigma-Aldrich 255661 98% 5g

Santa Cruz

Biotechnology
sc-269233 - 1g, 5g

ChemicalBook CB9262881 - Inquiry for details

LabSolutions - 96% 250mg, 1g, 5g

Ivy Fine Chemicals - - 1g, 5g, 10g, Bulk

Sunway Pharm Ltd. CB55928 97%
100mg, 250mg, 1g,

5g, 10g, 25g

Energy Chemical - - Inquiry for details

Heterochem - - Inquiry for details

Nanjing Datang

Pharmaceutical

Technology Co., Ltd.

- - Inquiry for details

Shanghai YuanYe

Biotechnology Co.,

Ltd.

- - Inquiry for details

Note: This list is not exhaustive, and other suppliers may be available.

Physicochemical Properties
A summary of the key physical and chemical properties of Dimethyl ethylidenemalonate is

provided below. This data is essential for its appropriate handling, storage, and use in

experimental setups.

Table 2: Physicochemical Data of Dimethyl Ethylidenemalonate
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Property Value Reference

CAS Number 17041-60-0 [1][2][3][4]

Molecular Formula C₇H₁₀O₄ [1][2]

Molecular Weight 158.15 g/mol [1][2][3][4]

Appearance Colorless to light yellow liquid [5]

Boiling Point 154 °C [4]

Density 1.111 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.447 [3][4]

Flash Point 97 °C [4]

Storage Temperature Room temperature [4]

Solubility
Insoluble in water, miscible

with most organic solvents.

Synthesis of Dimethyl Ethylidenemalonate
The most common laboratory synthesis of Dimethyl ethylidenemalonate is achieved through

a Knoevenagel condensation reaction between dimethyl malonate and acetaldehyde.[6][7]

Knoevenagel Condensation Reaction Mechanism
The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to

a carbonyl group, followed by a dehydration reaction to form a C=C double bond. The reaction

is typically catalyzed by a weak base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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